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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725 Get Quote

Ensuring the safe and environmentally compliant disposal of 1-Methylcyclopentene is critical

for laboratory safety. This compound is classified as a highly flammable liquid and vapor that

may be fatal if swallowed and enters the airways.[1][2] Adherence to the following procedural

guidance is essential for researchers, scientists, and drug development professionals to

mitigate risks and comply with regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to observe the following safety

measures:

Personal Protective Equipment (PPE): All personnel handling 1-Methylcyclopentene must

wear appropriate PPE, including chemical-impermeable gloves, protective clothing, and

eye/face protection such as safety goggles and a face shield.[1]

Ventilation: Handle the chemical in a well-ventilated area. For all transfers and

manipulations, a chemical fume hood is recommended to prevent the inhalation of vapors.[3]

[4]

Ignition Sources: 1-Methylcyclopentene is highly flammable, with a flash point of -19°C

(-2.2°F). Keep the chemical and its waste away from all heat, sparks, open flames, and other

potential ignition sources.[1][3][5] Use only non-sparking tools and explosion-proof

equipment when handling.[1][3]
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Grounding: To prevent ignition from static electricity, ensure that all containers and receiving

equipment are properly grounded and bonded during transfer.[1][3][5]

Quantitative Hazard and Physical Data
For quick reference, key quantitative data for 1-Methylcyclopentene are summarized below.

Property Value Source

CAS Number 693-89-0 [1]

Molecular Formula C₆H₁₀ [2]

Molecular Weight 82.14 g/mol [2]

Physical Form Colorless Liquid [5]

Density 0.78 g/mL at 25°C

Boiling Point 72°C at 754 mmHg

Flash Point -19°C (-2.2°F) - closed cup

Hazard Classifications

Flammable Liquid (Category

2), Aspiration Toxicity

(Category 1)

[1][2]

Step-by-Step Disposal Protocol
Disposal of 1-Methylcyclopentene must be managed as hazardous waste in accordance with

federal, state, and local regulations.[4] Never dispose of this chemical down the drain or in

regular trash.[6][7]

Step 1: Waste Collection and Containment
Select Appropriate Container: Collect 1-Methylcyclopentene waste in a designated, leak-

proof container that is chemically compatible with the substance.[8] Plastic containers are

often preferred for solvent waste.[7] The container must have a secure, tightly sealed

closure.[1][8]
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Do Not Overfill: Fill the waste container to no more than 90% of its capacity to allow for vapor

expansion and prevent spills.[9]

Segregate Waste: Do not mix 1-Methylcyclopentene waste with incompatible chemicals,

particularly oxidizing agents.[1] While compatible flammable solvents can sometimes be

combined in the same waste drum, consult your institution's specific guidelines.[9]

Step 2: Labeling
Proper Identification: Clearly label the waste container with a "Hazardous Waste" label as

soon as the first drop of waste is added.[9]

List Contents: The label must include the full chemical name ("1-Methylcyclopentene") and

a clear indication of its hazards (e.g., "Flammable," "Aspiration Hazard").

Step 3: Temporary Storage
Designated Storage Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA).[7]

Safe Location: The SAA must be at or near the point of generation and under the control of

laboratory personnel.[8][9] It should be a well-ventilated, cool area away from heat and

ignition sources.[1][4]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from reaching drains or other sensitive areas.[8][9]

Step 4: Professional Disposal
Contact EH&S: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EH&S) department or a licensed professional

waste disposal service.[1][7]

Regulatory Compliance: Chemical waste generators must comply with regulations set by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[8][9] Your EH&S office will ensure that the waste is transported to an approved

treatment and disposal facility.[10]
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Spill Management
In the event of a spill:

Evacuate non-essential personnel and remove all ignition sources.[3]

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or activated charcoal adsorbent.[1]

Collect the absorbent material and spilled chemical using non-sparking tools and place it into

a sealed, labeled container for hazardous waste disposal.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylcyclopentene.
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Well-Ventilated Area
(Chemical Fume Hood)

Eliminate Ignition Sources
(No Flames, Sparks, Heat)

Use Labeled, Compatible,
Leak-Proof Waste Container

Segregate from
Incompatible Chemicals

Collect Waste

Spill Occurs!

Store in Designated
Satellite Accumulation Area (SAA)

Use Secondary Containment

Arrange for Pickup by EH&S
or Licensed Contractor

Request Disposal

Transport to Approved
Waste Disposal Facility

Follow Spill
Cleanup Protocol

Dispose of
Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Methylcyclopentene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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